2-chloro-5-fluoro-N4-(4-trifluoromethoxyphenyl)-4-pyrimidineamine

• Molecular Formula: C11H6ClF4N3O
• Molecular Weight: 307.63 g/mol
• IUPAC Name: 2-chloro-5-fluoro-N-[4-(trifluoromethoxy)phenyl]pyrimidin-4-amine
• InChI: InChI=1S/C11H6ClF4N3O/c12-10-17-5-8(13)9(19-10)18-6-1-3-7(4-2-6)20-11(14,15)16/h1-5H,(H,17,18,19)
• InChI Key: CFXSIMBONPJFGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC(=NC=C2F)Cl)OC(F)(F)F

Description

2-chloro-5-fluoro-N4-(4-trifluoromethoxyphenyl)-4-pyrimidineamine is a useful research compound. Its molecular formula is C11H6ClF4N3O and its molecular weight is 307.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In like manner to the preparation of 2-chloro-5-fluoro-N4-[3-(1H-tetrazol-5-yl)phenyl]-4-pyrimidineamine the reaction of 2,4-dichloro-5-fluoropyrimidine with 4-trifluoromethoxyaniline gave 2-chloro-5-fluoro-N4-(4-trifluoromethoxyphenyl)-4-pyrimidineamine. 1H NMR (CDCl3): δ 8.11 (d, 1H, J=2.1 Hz), 7.68 (dd, 2H, J=2.4 and 7.6 Hz), 7.26 (dd, 2H, J=3 and 8.7 Hz), 7.0 (bs, 1H); 19F NMR (CD3OD): δ −16517 and −44523; LCMS: purity: 94%; MS (m/e): 308 (MH+).

Synthesis routes and methods II

Procedure details